Cas no 61810-68-2 (Cycloheptanone, 2-(4-quinolinyl)-)

• Product Name: Cycloheptanone, 2-(4-quinolinyl)-
• CAS No: 61810-68-2
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 1633621
• Update Time: 2024-09-12

Cycloheptanone, 2-(4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone, 2-(4-quinolinyl)-

• Inchi： 1S/C16H17NO/c18-16-9-3-1-2-7-14(16)12-10-11-17-15-8-5-4-6-13(12)15/h4-6,8,10-11,14H,1-3,7,9H2
• InChI Key： XVRVIVAOYZJGQR-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCCC1C1C2C(N=CC=1)=CC=CC=2

Computed Properties

• Exact Mass: 239.13111

Experimental Properties

• Density: 1.127±0.06 g/cm3(Predicted)
• Melting Point: 127-128 °C
• Boiling Point: 419.6±38.0 °C(Predicted)
• PSA: 29.96
• pka: 4.92±0.46(Predicted)